Cas no 65948-18-7 (4,6-Dimethoxy-1,3-benzothiazol-2-amine)

4,6-Dimethoxy-1,3-benzothiazol-2-amine structure
65948-18-7 structure
Product Name:4,6-Dimethoxy-1,3-benzothiazol-2-amine
CAS No:65948-18-7
MF:C9H10N2O2S
MW:210.252900600433
MDL:MFCD02664354
CID:880023
PubChem ID:952400
Update Time:2025-09-23

4,6-Dimethoxy-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4,6-Dimethoxy-1,3-benzothiazol-2-amine
    • 2-amino-4,6-dimethoxybenzothiazole
    • 2-Benzothiazolamine,4,6-dimethoxy
    • 4,6-dimethoxy-benzothiazol-2-ylamine
    • 4,6-dimethoxybenzothiazole-2-ylamine
    • MDL: MFCD02664354
    • Inchi: 1S/C9H10N2O2S/c1-12-5-3-6(13-2)8-7(4-5)14-9(10)11-8/h3-4H,1-2H3,(H2,10,11)
    • InChI Key: QAOYBHURRQZAGR-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC2C(=CC(=CC1=2)OC)OC

Computed Properties

  • Exact Mass: 210.04600
  • Monoisotopic Mass: 210.04629874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 85.6Ų

Experimental Properties

  • PSA: 86.34000
  • LogP: 1.82580

4,6-Dimethoxy-1,3-benzothiazol-2-amine Pricemore >>

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4,6-Dimethoxy-1,3-benzothiazol-2-amine Production Method

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